3-(N,N-Dimethylmyristylammonio)propanesulfonate

Specification

• CAS No.: 14933-09-6
• Molecular Formula: C19H41NO3S
• Molecular Weight: 363.6 g/mol
• IUPAC Name: 3-[dimethyl(tetradecyl)azaniumyl]propane-1-sulfonate
• Standard InChI: InChI=1S/C19H41NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-17-20(2,3)18-16-19-24(21,22)23/h4-19H2,1-3H3
• Standard InChI Key: BHATUINFZWUDIX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC[N+](C)(C)CCCS(=O)(=O)[O-]
• Canonical SMILES: CCCCCCCCCCCCCC[N+](C)(C)CCCS(=O)(=O)[O-]

Introduction

3-(N,N-Dimethylmyristylammonio)propanesulfonate, commonly referred to as myristyl sulfobetaine or Zwittergent 3-14, is a zwitterionic surfactant with diverse applications in biochemical research and industrial processes. Its unique structure allows it to function effectively as a detergent, facilitating the solubilization of membrane proteins without denaturing them. This compound is particularly valued in the fields of biochemistry and molecular biology for its ability to maintain protein functionality during analysis.

Structural Information

The chemical structure of 3-(N,N-Dimethylmyristylammonio)propanesulfonate can be represented as follows:

$$\text{SMILES CCCCCCCCCCCCCCC N C C CCCS O O O }$$

Applications and Uses

3-(N,N-Dimethylmyristylammonio)propanesulfonate is employed in various scientific studies and applications:

• Protein Solubilization: It is widely used in the extraction and purification of membrane proteins, where its zwitterionic nature helps preserve protein structure and function.

• Electrophoresis: The compound has been utilized in capillary electrophoresis techniques for the quantification of perchlorate in biological samples, demonstrating its utility in analytical chemistry.

• Environmental Studies: Research has also focused on its role in developing adsorbents for removing organic dyes from water, showcasing its potential in environmental remediation.

Research Findings

Recent studies have highlighted the effectiveness of 3-(N,N-Dimethylmyristylammonio)propanesulfonate in various research contexts:

• A study demonstrated its use in a method for quantifying perchlorate, indicating its significance in environmental monitoring and analytical chemistry.

• Another investigation explored the compound's capability to act as an adsorbent for water-soluble organic dyes, emphasizing its potential application in wastewater treatment processes.

Safety and Handling

When handling 3-(N,N-Dimethylmyristylammonio)propanesulfonate, appropriate safety measures should be observed:

• Personal Protective Equipment (PPE): Use dust masks (type N95), gloves, and eye protection when working with this compound.

• Storage Conditions: Store at temperatures between 2°C and 8°C to maintain stability.

• Stability: The compound is hygroscopic, necessitating careful handling to avoid moisture absorption.